Cas no 2228116-23-0 (2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid
• CAS No: 2228116-23-0
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6102435
• PubChem ID: 165712208
• Update Time: 2025-10-12

2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid
• EN300-1812219
• 2-amino-2-[1-(1H-1,2,4-triazol-3-yl)cyclopropyl]acetic acid
• 2228116-23-0

• Inchi： 1S/C7H10N4O2/c8-4(5(12)13)7(1-2-7)6-9-3-10-11-6/h3-4H,1-2,8H2,(H,12,13)(H,9,10,11)
• InChI Key： PRYGSELLRYDIOS-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=NC=NN2)CC1)N)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 105Ų

Additional information on 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid

Research Brief on 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid (CAS: 2228116-23-0)

The compound 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid (CAS: 2228116-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of novel heterocyclic compounds. Its cyclopropyl and 1,2,4-triazole moieties contribute to its stability and reactivity, making it an attractive scaffold for drug discovery. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting key pathways in infectious diseases and cancer.

One of the most promising aspects of 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid is its potential as a precursor for the synthesis of antiviral agents. A 2023 study demonstrated its efficacy in inhibiting viral proteases, suggesting its applicability in the treatment of RNA viruses. The compound's ability to form stable interactions with viral enzymes has been attributed to its unique stereochemistry and hydrogen-bonding capabilities.

In addition to its antiviral properties, recent investigations have uncovered its potential as an anti-inflammatory agent. The compound has shown significant activity in modulating cytokine production in preclinical models, with particular efficacy in reducing interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) levels. These findings position it as a potential candidate for the treatment of autoimmune disorders.

The synthesis of 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 publication detailed a novel asymmetric synthesis route that achieved >95% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement has significant implications for the compound's pharmaceutical applications.

Pharmacokinetic studies conducted in 2023 have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The data suggest favorable oral bioavailability and tissue penetration, with a half-life that supports once-daily dosing in potential clinical applications. These characteristics, combined with its low toxicity profile in animal models, enhance its attractiveness as a drug candidate.

Looking forward, researchers are exploring the compound's potential in combination therapies and as part of targeted drug delivery systems. Its chemical versatility allows for various modifications that could enhance its therapeutic index or enable specific tissue targeting. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest.

In conclusion, 2-amino-2-1-(1H-1,2,4-triazol-3-yl)cyclopropylacetic acid (CAS: 2228116-23-0) represents a promising scaffold in medicinal chemistry with multiple therapeutic applications. Continued research into its mechanism of action, structural optimization, and clinical potential is warranted. The compound's unique properties position it as a valuable asset in the development of novel treatments for viral infections, inflammatory conditions, and potentially other disease areas.